molecular formula C23H22Cl2N2O4S B297385 2-{(4-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}-N-(4-ethoxyphenyl)acetamide

2-{(4-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}-N-(4-ethoxyphenyl)acetamide

Cat. No. B297385
M. Wt: 493.4 g/mol
InChI Key: LDHPKJGTUHFJBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{(4-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}-N-(4-ethoxyphenyl)acetamide is a synthetic compound that belongs to the class of sulfonamide drugs. This compound has been studied extensively for its potential use in treating various diseases and disorders.

Mechanism of Action

The mechanism of action of 2-{(4-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}-N-(4-ethoxyphenyl)acetamide involves the inhibition of certain enzymes and proteins in the body. This compound has been shown to inhibit the activity of histone deacetylases (HDACs) and heat shock protein 90 (HSP90). HDACs are enzymes that play a role in gene expression and are involved in cancer development. HSP90 is a protein that is involved in the folding and stabilization of other proteins in the body. Inhibition of HDACs and HSP90 by 2-{(4-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}-N-(4-ethoxyphenyl)acetamide can lead to the inhibition of cancer cell growth and the reduction of inflammation in the body.
Biochemical and Physiological Effects:
Studies have shown that 2-{(4-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}-N-(4-ethoxyphenyl)acetamide can have various biochemical and physiological effects in the body. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to reduce the production of pro-inflammatory cytokines in the body. Additionally, this compound has been shown to improve glucose tolerance and insulin sensitivity in diabetic animals.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{(4-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}-N-(4-ethoxyphenyl)acetamide in lab experiments is its ability to inhibit the activity of HDACs and HSP90, which can lead to the inhibition of cancer cell growth and the reduction of inflammation in the body. However, one limitation of using this compound in lab experiments is its potential toxicity to normal cells, which can limit its therapeutic potential.

Future Directions

There are several future directions for the study of 2-{(4-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}-N-(4-ethoxyphenyl)acetamide. One future direction is the development of more potent and selective analogs of this compound. Another future direction is the study of the combination of this compound with other drugs for the treatment of cancer and other diseases. Additionally, the study of the pharmacokinetics and pharmacodynamics of this compound in humans is also an important future direction.

Synthesis Methods

The synthesis of 2-{(4-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}-N-(4-ethoxyphenyl)acetamide involves several steps. The first step is the reaction between 4-chlorobenzyl chloride and 4-chlorobenzenesulfonamide in the presence of a base to form 4-chlorobenzyl 4-chlorobenzenesulfonate. The second step is the reaction between 4-chlorobenzyl 4-chlorobenzenesulfonate and 4-ethoxyaniline in the presence of a base to form 2-{(4-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}-N-(4-ethoxyphenyl)acetamide.

Scientific Research Applications

2-{(4-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}-N-(4-ethoxyphenyl)acetamide has been studied for its potential use in treating various diseases and disorders. Some of the diseases and disorders that this compound has been studied for include cancer, inflammation, and diabetes. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been shown to have anti-inflammatory properties and can reduce inflammation in the body. Additionally, this compound has been shown to have anti-diabetic properties and can lower blood sugar levels.

properties

Molecular Formula

C23H22Cl2N2O4S

Molecular Weight

493.4 g/mol

IUPAC Name

2-[(4-chlorophenyl)methyl-(4-chlorophenyl)sulfonylamino]-N-(4-ethoxyphenyl)acetamide

InChI

InChI=1S/C23H22Cl2N2O4S/c1-2-31-21-11-9-20(10-12-21)26-23(28)16-27(15-17-3-5-18(24)6-4-17)32(29,30)22-13-7-19(25)8-14-22/h3-14H,2,15-16H2,1H3,(H,26,28)

InChI Key

LDHPKJGTUHFJBM-UHFFFAOYSA-N

SMILES

CCOC1=CC=C(C=C1)NC(=O)CN(CC2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)Cl

Canonical SMILES

CCOC1=CC=C(C=C1)NC(=O)CN(CC2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.